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These application notes provide a detailed overview of two established rodent models for
studying binge-like alcohol consumption: the Intermittent Access Two-Bottle Choice (IA2BC)
model and the Drinking in the Dark (DID) model. The protocols outlined below are based on the
methodologies described in Holgate et al., 2017, and are intended to guide researchers in
setting up and executing these experiments for the preclinical evaluation of potential
therapeutics for alcohol use disorder.

Overview of a Preclinical Experimental Workflow

The following diagram illustrates a typical workflow for evaluating the efficacy of a compound
on voluntary alcohol consumption in rats using either the IA2BC or DID model.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15616916?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Phase 1: Habituation & Baseline
Acclimatization
(1 week)
Model Assignment Model Assignment
IA2BC Model Baseline DID Model Baseline
(20% Ethanol vs. Water) (20% Ethanol vs. Water)
Crossoyer Design Crossover Design

Phase 2: Pharmacglogical Intervention

Vehicle Administration
(Control)

\Washout Period

Test Compound Administration
(e.g., Varenicline 2 mg/kg)

Phase 3: Davlta Analysis

Ethanol Consumption Analysis
(9/kg)

:

Statistical Comparison
(e.g., t-test)

Click to download full resolution via product page

Figure 1: Experimental workflow for alcohol consumption studies in rats.
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Quantitative Data Summary

The following tables summarize the quantitative data on ethanol and sucrose consumption
from the comparative study of the IA2BC and DID models.

Table 1: Comparison of Ethanol (20%) Consumption in

1A2BC and DID Models[1]

Intermittent Access  Drinking in the
Parameter p-value
(IA2BC) Dark (DID)

Consumption per

Session (g/kg)

First 30 min 0.73+0.077 0.81+0.074 0.0130
First 2 hours 1.28 + 0.098 1.23 £ 0.093 NS
Weekly Consumption

10.56 £ 1.163 8.94 + 0.687 0.2626
(g/kg/week)
Hourly Consumption

0.14 £ 0.007 0.46 + 0.013 < 0.0001

(9/kg/h)

Data are presented as mean = SEM (n=8 per group). NS = Not Significant.

Table 2: Effect of Varenicline (2 mg/kg) on Ethanol (20%)
; ion in the DIl lel[1]

Time Point Vehicle (g/kg) Varenicline (g/kg) p-value
30 min Data not provided Data not provided 0.0003

2 hours Data not provided Data not provided <0.0101
4 hours Data not provided Data not provided <0.0232

Varenicline significantly reduced ethanol consumption at 30 minutes and 2 hours compared to
vehicle control (n=8).
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Experimental Protocols

The following are detailed protocols for the Intermittent Access Two-Bottle Choice (IA2BC) and
Drinking in the Dark (DID) models for studying alcohol consumption in rats.

Protocol 1: Intermittent Access Two-Bottle Choice
(IA2BC) Model

Objective: To induce and measure high levels of voluntary ethanol consumption in rats.
Materials:

o Male Wistar rats (5 weeks old at the start of the experiment)[1]

o Standard rat housing cages

e Two drinking bottles per cage

e 20% (v/v) ethanol solution

e Tap water

e Animal scale

Procedure:

Habituation: Acclimatize rats to the housing conditions for one week with ad libitum access to
food and two bottles of water.[1]

o Ethanol Access: On Mondays, Wednesdays, and Fridays, provide each rat with two bottles:
one containing 20% ethanol and the other containing tap water.[2]

o Water Access: On Tuesdays, Thursdays, Saturdays, and Sundays, replace the ethanol bottle
with a second water bottle.

e Measurement:
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o Weigh the ethanol and water bottles at the beginning of each 24-hour access period and
at 30 minutes, 2 hours, and 24 hours after the start.[2]

o Record the body weight of each rat to calculate ethanol consumption in g/kg.

o Alternate the position of the ethanol bottle in each session to control for side preference.[2]

» Duration: Continue this cycle for the desired duration of the study (e.g., 12 weeks).[1]

Protocol 2: Drinking in the Dark (DID) Model

Objective: To model binge-like ethanol consumption in a limited access paradigm.

Materials:

Male Wistar rats (5 weeks old at the start of the experiment)[1]

Standard rat housing cages

Two drinking bottles per cage

20% (v/v) ethanol solution

Tap water

Animal scale

Procedure:

e Habituation: Acclimatize rats to the housing conditions for one week with ad libitum access to
food and two bottles of water.[1]

e Ethanol Access:

o Three hours into the dark cycle, replace the water bottles with one bottle of 20% ethanol
and one bottle of water.[2]

o This access period lasts for 4 hours.
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o This procedure is repeated daily from Monday to Friday.

¢ Measurement:

o Weigh the ethanol and water bottles at the beginning of the 4-hour access period and at
30 minutes, 2 hours, and 4 hours after the start.[2]

o Record the body weight of each rat to calculate ethanol consumption in g/kg.

o Duration: Continue this daily procedure for the desired duration of the study (e.g., 12 weeks).

[1]

Protocol 3: Pharmacological Intervention

Objective: To assess the effect of a test compound on ethanol consumption.
Materials:

Rats with a stable baseline of ethanol consumption from either the IA2BC or DID model.

Test compound (e.g., varenicline, 2 mg/kg)[1]

Vehicle solution

Syringes for administration (e.g., intraperitoneal injection)
Procedure:
» Baseline: Establish a stable baseline of ethanol consumption in the chosen model.

o Administration: Administer the test compound or vehicle at a predetermined time before the
ethanol access period. For example, varenicline (2 mg/kg) or vehicle was administered once
weekly in a pseudorandom order.[1]

o Measurement: Measure ethanol and water consumption as described in the respective
model protocols.

o Crossover Design: A crossover design where each animal serves as its own control is
recommended. This involves administering the vehicle on one test day and the test

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.frontiersin.org/journals/behavioral-neuroscience/articles/10.3389/fnbeh.2017.00029/full
https://www.researchgate.net/publication/313887019_A_Rat_Drinking_in_the_Dark_Model_for_Studying_Ethanol_and_Sucrose_Consumption
https://www.researchgate.net/publication/313887019_A_Rat_Drinking_in_the_Dark_Model_for_Studying_Ethanol_and_Sucrose_Consumption
https://www.researchgate.net/publication/313887019_A_Rat_Drinking_in_the_Dark_Model_for_Studying_Ethanol_and_Sucrose_Consumption
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

compound on another, with a sufficient washout period in between.[1]

Signaling Pathways in Alcohol Consumption

Chronic alcohol consumption leads to complex neuroadaptations in various signaling pathways
within the brain's reward and stress systems. The diagram below illustrates some of the key
neurotransmitter systems and intracellular signaling cascades implicated in alcohol addiction.

Figure 2: Signaling pathways involved in alcohol consumption and addiction.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.researchgate.net/publication/313887019_A_Rat_Drinking_in_the_Dark_Model_for_Studying_Ethanol_and_Sucrose_Consumption
https://www.benchchem.com/product/b15616916?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/313887019_A_Rat_Drinking_in_the_Dark_Model_for_Studying_Ethanol_and_Sucrose_Consumption
https://www.frontiersin.org/journals/behavioral-neuroscience/articles/10.3389/fnbeh.2017.00029/full
https://www.frontiersin.org/journals/behavioral-neuroscience/articles/10.3389/fnbeh.2017.00029/full
https://www.benchchem.com/product/b15616916#gr-128107-alcohol-consumption-study-in-rats
https://www.benchchem.com/product/b15616916#gr-128107-alcohol-consumption-study-in-rats
https://www.benchchem.com/product/b15616916#gr-128107-alcohol-consumption-study-in-rats
https://www.benchchem.com/product/b15616916#gr-128107-alcohol-consumption-study-in-rats
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15616916?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

